Cas no 1156-78-1 (2'-Hydroxygenistein)

• Product Name: 2'-Hydroxygenistein
• CAS No: 1156-78-1
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 158351
• PubChem ID: 5282074
• Update Time: 2025-06-30

2'-Hydroxygenistein Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
• 2'-Hydroxygenistein
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-Benzopyran-4-one
• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-
• TETRAHYDROXYISOFLAVONE, 5,7,2',4'-(RG)
• TETRAHYDROXYISOFLAVONE, 5,7,2',4'-(RG)(PLEASE CALL)
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• 2',4',5,7-Tetrahydroxyisoflavone
• [ "" ]
• MEGxp0_002014
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-4-1H-benzopyran-4-one
• CHEMBL6665
• SMR000440638
• ACon1_000638
• 1R3U5726T2
• 2',4',5,7-Tetrahydroxy-Isoflavone
• FT-0633414
• GSSOWCUOWLMMRJ-UHFFFAOYSA-N
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-
• GLXC-16153
• F92892
• FS-10179
• PD119687
• MLS000876966
• 5,7,2',4'-Tetrahydroxy-isoflavone
• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
• 3-(2,4-Dihydroxy-phenyl)-5,7-dihydroxy-chromen-4-one
• CHEBI:70031
• LMPK12050327
• CS-0017411
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-chromen-4-one
• 2/'-Hydroxygenistein
• DTXSID80151145
• AKOS015889651
• BRD-K14416055-001-01-9
• NCGC00168888-01
• 2 inverted exclamation marka-Hydroxygenistein
• A803471
• BDBM50142192
• Isoflavone, 2',4',5,7-tetrahydroxy-
• SCHEMBL73356
• HMS2270C11
• 1156-78-1
• HY-N1735
• UNII-1R3U5726T2
• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one #
• Q27104981
• MLSMR
• ConMedNP.1334
• DB-041283

• MDL： MFCD00075967
• Inchi： 1S/C15H10O6/c16-7-1-2-9(11(18)3-7)10-6-21-13-5-8(17)4-12(19)14(13)15(10)20/h1-6,16-19H
• InChI Key： GSSOWCUOWLMMRJ-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2O)O)C(C2C(=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.654
• Boiling Point: 619.1°C at 760 mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.767
• PSA: 111.13000
• LogP: 2.28240
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2'-Hydroxygenistein Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2'-Hydroxygenistein

Introduction to 2'-Hydroxygenistein (CAS No. 1156-78-1)

2'-Hydroxygenistein, identified by the Chemical Abstracts Service Number (CAS No.) 1156-78-1, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, a structural analog of genistein, exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. The chemical structure of 2'-Hydroxygenistein features a hydroxyl group at the 2' position of the B-ring, which contributes to its distinct pharmacological profile compared to its parent compound.

The pharmacological significance of 2'-Hydroxygenistein stems from its ability to interact with multiple molecular targets, including estrogen receptors, kinases, and transcription factors. Recent studies have highlighted its potential in modulating cellular signaling pathways involved in cancer prevention, cardiovascular health, and neuroprotection. The compound's ability to selectively bind to estrogen receptors (ERα and ERβ) has led to investigations into its role in hormone-dependent diseases, particularly breast cancer. Research indicates that 2'-Hydroxygenistein may exhibit antiestrogenic effects by competing with endogenous estrogens for receptor binding, thereby inhibiting tumor growth in ER-positive breast cancer cell lines.

Moreover, 2'-Hydroxygenistein has demonstrated notable antioxidant and anti-inflammatory properties. Oxidative stress and chronic inflammation are key pathological mechanisms underlying various chronic diseases, including Alzheimer's disease, atherosclerosis, and rheumatoid arthritis. Preclinical studies have shown that 2'-Hydroxygenistein can scavenge reactive oxygen species (ROS) and modulate inflammatory cytokine production, thereby protecting against oxidative damage and reducing inflammatory responses. These findings suggest that 2'-Hydroxygenistein may serve as a potential therapeutic agent for conditions associated with oxidative stress and inflammation.

In the realm of cardiovascular health, 2'-Hydroxygenistein has been investigated for its effects on lipid metabolism and vascular function. Research suggests that this flavonoid derivative can inhibit cholesterol synthesis and promote the regression of atherosclerotic plaques. Additionally, it has been shown to enhance endothelial dysfunction by upregulating nitric oxide (NO) production, which is crucial for maintaining vascular tone and preventing thrombus formation. These cardiovascular benefits make 2'-Hydroxygenistein a promising candidate for the prevention and treatment of cardiovascular diseases.

The neuroprotective potential of 2'-Hydroxygenistein has also been explored in recent years. Neurodegenerative diseases such as Parkinson's disease and Huntington's disease are characterized by the accumulation of protein aggregates and oxidative damage in neurons. Studies have demonstrated that 2'-Hydroxygenistein can protect against neurotoxicity by inhibiting the aggregation of misfolded proteins and mitigating oxidative stress-induced neuronal death. Furthermore, its ability to modulate cholinergic signaling has raised interest in its potential use for cognitive enhancement and the treatment of neurodegenerative disorders.

The synthetic pathways for producing 2'-Hydroxygenistein have also been optimized to enhance yield and purity. Advances in biotechnological methods have enabled the efficient biosynthesis of this compound using microbial fermentation or plant cell cultures. These sustainable production methods align with the growing demand for natural product-based therapeutics and reduce reliance on traditional chemical synthesis.

Regulatory considerations play a crucial role in the development of 2'-Hydroxygenistein as a pharmaceutical agent. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions, guaranteeing its safety and efficacy. Clinical trials are currently underway to evaluate the therapeutic potential of 2'-Hydroxygenistein in humans across various indications. The results of these trials will provide valuable insights into its clinical utility and help establish evidence-based guidelines for its use in medicine.

In conclusion, 2'-Hydroxygenistein (CAS No. 1156-78-1) is a multifaceted flavonoid derivative with significant therapeutic potential across multiple disease areas. Its unique biochemical properties, coupled with recent advancements in synthetic biology and clinical research, position it as a promising candidate for future pharmaceutical applications. As research continues to uncover new mechanisms of action and therapeutic benefits, 2'-Hydroxygenistein is poised to play an increasingly important role in modern medicine.